Cas no 1807063-39-3 (3-Hydroxy-5-nitropyridine-2-acetonitrile)

• Product Name: 3-Hydroxy-5-nitropyridine-2-acetonitrile
• CAS No: 1807063-39-3
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 4802102
• Update Time: 2025-06-12

3-Hydroxy-5-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-nitropyridine-2-acetonitrile

• Inchi： 1S/C7H5N3O3/c8-2-1-6-7(11)3-5(4-9-6)10(12)13/h3-4,11H,1H2
• InChI Key： VBQXSQKEJYAFOF-UHFFFAOYSA-N
• SMILES： OC1=CC(=CN=C1CC#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 0
• Topological Polar Surface Area: 103

Additional information on 3-Hydroxy-5-nitropyridine-2-acetonitrile

Recent Advances in the Study of 3-Hydroxy-5-nitropyridine-2-acetonitrile (CAS: 1807063-39-3) in Chemical Biology and Pharmaceutical Research

3-Hydroxy-5-nitropyridine-2-acetonitrile (CAS: 1807063-39-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, shedding light on its role in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential in addressing unmet medical needs.

The synthesis of 3-Hydroxy-5-nitropyridine-2-acetonitrile has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the production process. These advancements are crucial for scaling up the compound for preclinical and clinical studies, ensuring a reliable supply for further investigation.

In terms of biological activity, 3-Hydroxy-5-nitropyridine-2-acetonitrile has demonstrated promising results in vitro and in vivo. Studies have shown that it exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its interaction with certain cellular receptors suggests possible applications in oncology, particularly in targeting cancer cell proliferation and metastasis.

Mechanistic studies have revealed that 3-Hydroxy-5-nitropyridine-2-acetonitrile operates through multiple pathways, including the modulation of oxidative stress and apoptosis. These findings are supported by detailed molecular docking simulations and kinetic assays, which provide insights into the compound's binding affinity and selectivity. Such mechanistic understanding is essential for optimizing its pharmacological profile and minimizing off-target effects.

Despite these promising results, challenges remain in the development of 3-Hydroxy-5-nitropyridine-2-acetonitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these hurdles and enhance the compound's therapeutic potential.

In conclusion, 3-Hydroxy-5-nitropyridine-2-acetonitrile represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and mechanistic insights position it as a promising candidate for drug development. Continued research efforts are expected to unlock its full potential, paving the way for novel therapeutic interventions in areas such as inflammation and oncology.